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A detailed examination of the mechanical performance of polyurethanes derived from 1,1,6,6-

tetramethyl-1,6-diisocyanatohexane (TMDI) and toluene diisocyanate (TDI) reveals distinct

property profiles rooted in their chemical structures. This guide provides a comparative study of

their mechanical attributes, supported by experimental data, to assist researchers, scientists,

and drug development professionals in material selection and application development.

Polyurethanes are a versatile class of polymers whose properties can be tailored by the

selection of their constituent diisocyanate, polyol, and chain extender. The choice between an

aliphatic diisocyanate such as TMDI and an aromatic diisocyanate like TDI is a critical

determinant of the final mechanical characteristics of the polyurethane elastomer. Generally,

TDI-based polyurethanes, with their rigid aromatic structures, tend to exhibit higher tensile

strength and hardness. In contrast, the aliphatic nature of TMDI often imparts greater flexibility

and UV stability to the resulting polyurethane.

Comparative Mechanical Properties
The mechanical properties of TMDI and TDI polyurethanes are summarized in the tables

below. It is important to note that the properties of polyurethanes are highly dependent on the

specific formulation, including the type of polyol (e.g., polyester or polyether) and chain

extender used, as well as the curing conditions. The data presented here is a compilation from

various sources and should be considered as a general comparison.
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Mechanical Property
TMDI-based

Polyurethane

TDI-based

Polyurethane
Test Standard

Tensile Strength 19 - 29 MPa 30 - 50 MPa ASTM D412 / ISO 37

Elongation at Break 769 - 1031% 400 - 500% ASTM D412 / ISO 37

Shore Hardness Not widely reported 85A - 95A
ASTM D2240 / ISO

868

Tear Strength Not widely reported 105 - 142 kN/m ASTM D624

Table 1: General Mechanical Property Comparison

The following tables provide more specific examples of mechanical properties found in

literature and technical data sheets.

Polyurethane

System

Tensile Strength

(MPa)

Elongation at Break

(%)
Shore Hardness

Biobased TMDI-TPU 19 - 29 769 - 1031 Not specified

Table 2: Example Mechanical Properties of a TMDI-based Thermoplastic Polyurethane (TPU)

Polyurethane

System

Tensile Strength

(MPa)

Elongation at

Break (%)

Shore

Hardness

Tear Strength

(kN/m)

TDI Ester-Based

PU
45 - 50 400 - 450 90A - 55D Not specified

Polyester-Based

PU
34 480 90A 105

Polyester-Based

PU
30 450 95A Not specified

Table 3: Example Mechanical Properties of TDI-based Polyurethanes
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Structure-Property Relationship
The differences in the mechanical properties of TMDI and TDI polyurethanes can be attributed

to their molecular structures.

Influence of Diisocyanate Structure on Polyurethane Mechanical Properties

Diisocyanate Structure

Polymer Chain Characteristics

Resulting Mechanical Properties

TDI

Aromatic, Rigid Segments

TMDI

Aliphatic, Flexible Segments

High Tensile Strength
High Hardness

High Elongation
Good Flexibility

Click to download full resolution via product page

Caption: Diisocyanate structure dictates polyurethane mechanical properties.

TDI contains a rigid benzene ring, which leads to the formation of hard, ordered domains within

the polyurethane structure. These hard domains act as physical crosslinks, contributing to

higher tensile strength and hardness. The asymmetry of the common 2,4-TDI and 2,6-TDI

isomer mixture can disrupt some of this packing, influencing the flexibility.[1]

In contrast, TMDI is an aliphatic diisocyanate with a more flexible, linear structure containing

bulky methyl groups. This structure hinders close packing of the polymer chains, resulting in a

more amorphous morphology with a higher degree of chain mobility. This leads to lower tensile

strength and hardness but significantly greater elongation and flexibility.
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The mechanical properties of polyurethanes are determined using standardized testing

methods to ensure comparability of data. The following are detailed methodologies for the key

experiments cited.

Tensile Properties (ASTM D412 / ISO 37)
Objective: To determine the tensile strength and elongation at break of polyurethane

elastomers.

Methodology:

Specimen Preparation: Dumbbell-shaped specimens (die-cut from a sheet of the

polyurethane material) are prepared according to the dimensions specified in the standard.

The thickness of the narrow section of the specimen is measured at three points, and the

average is used to calculate the cross-sectional area.

Conditioning: Specimens are conditioned at a standard temperature (23 ± 2°C) and relative

humidity (50 ± 5%) for a specified period before testing.

Testing Machine: A universal testing machine (tensometer) equipped with grips to hold the

specimen is used.

Procedure:

The specimen is securely clamped in the grips of the testing machine.

The machine pulls the specimen at a constant rate of crosshead movement (typically 500

mm/min) until it ruptures.

The force required to stretch the specimen and the corresponding elongation are

continuously recorded.

Calculations:

Tensile Strength: The maximum force recorded during the test divided by the original

cross-sectional area of the specimen.
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Elongation at Break: The percentage increase in length of the specimen at the point of

rupture compared to its original length.

Tear Strength (ASTM D624)
Objective: To measure the resistance of a polyurethane elastomer to tearing.

Methodology:

Specimen Preparation: Specimens of a specific shape (e.g., Die C, a right-angled specimen

with a 90° angle) are die-cut from a sheet of the material.

Conditioning: Specimens are conditioned as per the tensile testing protocol.

Testing Machine: A universal testing machine is used.

Procedure:

The specimen is placed in the grips of the testing machine.

The machine pulls the specimen at a constant rate of speed (typically 500 mm/min).

The force required to initiate and propagate a tear at the corner of the specimen is

recorded.

Calculation:

Tear Strength: The maximum force recorded during the test is divided by the thickness of

the specimen.

Hardness (ASTM D2240 / ISO 868)
Objective: To determine the indentation hardness of the polyurethane elastomer.

Methodology:

Instrument: A durometer, an instrument with a specific spring-loaded indenter, is used. For

polyurethanes, Shore A and Shore D scales are common.
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Specimen Preparation: The test specimen should have a minimum thickness of 6 mm and a

flat surface.

Conditioning: Specimens are conditioned under standard temperature and humidity.

Procedure:

The durometer is held perpendicular to the surface of the specimen.

Firm pressure is applied to the durometer so that the presser foot is in full contact with the

specimen.

The hardness reading is taken immediately (within 1 second) after the presser foot is in

firm contact with the specimen.

Multiple readings are taken at different locations on the specimen, and the average is

reported.

Conclusion
The choice between TMDI and TDI for polyurethane synthesis has a profound impact on the

mechanical properties of the resulting elastomer. TDI-based polyurethanes are generally

favored for applications requiring high strength, hardness, and load-bearing capacity. In

contrast, TMDI-based polyurethanes offer superior flexibility, elongation, and are expected to

have better UV resistance due to their aliphatic nature, making them suitable for applications

where elasticity and weatherability are critical. The quantitative data and experimental protocols

provided in this guide offer a foundation for informed material selection and the design of

polyurethane-based systems for a variety of scientific and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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